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Compound of Interest

N,N-dimethyl-2-
Compound Name:
sulfamoylacetamide

cat. No.: B6202180

For Researchers, Scientists, and Drug Development Professionals
Introduction

N,N-dimethyl-2-sulfamoylacetamide is a chemical compound of interest within the field of
medicinal chemistry and drug discovery. Its molecular structure, featuring both a sulfamoyl
group and an acetamide moiety, suggests its potential as a scaffold or intermediate in the
synthesis of more complex, biologically active molecules. This technical guide aims to provide
a comprehensive overview of the currently available scientific literature regarding N,N-
dimethyl-2-sulfamoylacetamide, focusing on its chemical properties, potential biological
relevance, and synthetic methodologies.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N,N-dimethyl-2-
sulfamoylacetamide is presented in Table 1. This data has been aggregated from various
chemical databases and supplier information.
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Property Value Source
CAS Number 1593468-27-9 [1]
Molecular Formula C4H10N203S [2]
Molecular Weight 166.20 g/mol [2]
Canonical SMILES CN(C)C(=0)CS(=0)(=O)N [2]
VPQHEMXVKZBDHC-
InChl Key [2]
UHFFFAOYSA-N
Not specified in available
Appearance ] N/A
literature
] ] Not specified in available
Melting Point ] N/A
literature
- ) Not specified in available
Boiling Point ] N/A
literature
- Not specified in available
Solubility N/A

literature

Table 1: Physicochemical Properties of N,N-dimethyl-2-sulfamoylacetamide

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of N,N-dimethyl-2-

sulfamoylacetamide are not readily available in the current scientific literature. However,

based on its chemical structure, a plausible synthetic route can be conceptualized.

A potential synthetic pathway could involve the reaction of a suitable starting material, such as

2-chloro-N,N-dimethylacetamide, with a source of the sulfamoyl group. The workflow for such a

hypothetical synthesis is outlined in the diagram below. It is crucial to note that this represents

a theoretical pathway and would require experimental validation and optimization.
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Figure 1. Hypothetical Synthetic Workflow for N,N-dimethyl-2-sulfamoylacetamide. This
diagram illustrates a potential, unverified reaction scheme for the synthesis of the target
compound.

Biological Activity and Signaling Pathways

As of the latest literature review, there are no published studies detailing the specific biological
activity of N,N-dimethyl-2-sulfamoylacetamide. Consequently, no quantitative data, such as
IC50 or binding affinity values, is available. Furthermore, there is no information regarding its
mechanism of action or any signaling pathways in which it may be involved.

The broader classes of compounds to which N,N-dimethyl-2-sulfamoylacetamide belongs,
namely sulfonamides and acetamides, are known to exhibit a wide range of biological activities.
Sulfonamides are a well-established class of antibacterial agents, and various derivatives have
been explored for anticancer, anti-inflammatory, and antiviral properties. Similarly, the
acetamide moiety is present in numerous pharmacologically active compounds.

Given the absence of specific data, any discussion of the biological role of N,N-dimethyl-2-
sulfamoylacetamide remains speculative and would be based on the activities of structurally
related molecules. Further research, including biological screening and mechanistic studies, is
required to elucidate its pharmacological profile.

Conclusion and Future Directions

N,N-dimethyl-2-sulfamoylacetamide is a chemical entity with potential for application in drug
discovery and medicinal chemistry, primarily as a synthetic intermediate. However, a thorough
review of the current scientific literature reveals a significant gap in knowledge regarding its
synthesis, biological activity, and mechanism of action. There is a clear need for foundational
research to characterize this compound fully. Future studies should focus on developing and
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publishing a robust synthetic protocol, followed by comprehensive biological screening to
identify any potential therapeutic applications. Until such data becomes available, the utility of
N,N-dimethyl-2-sulfamoylacetamide in drug development remains theoretical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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